Cas no 72706-03-7 (Propanedioic acid, (1-aminoethylidene)-, dimethyl ester)
72706-03-7 structure
Product name:Propanedioic acid, (1-aminoethylidene)-, dimethyl ester
Propanedioic acid, (1-aminoethylidene)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (1-aminoethylidene)-, dimethyl ester
- Propanedioic acid, 2-(1-?aminoethylidene)-, 1,3-dimethyl ester
- dimethyl 2-(1-aminoethylidene)malonate
- E80355
- 1,3-DIMETHYL 2-(1-AMINOETHYLIDENE)PROPANEDIOATE
- 72706-03-7
- SCHEMBL2233968
- PEVKMKWPDHICAO-UHFFFAOYSA-N
- 2-(1-Amino-ethylidene)-malonic acid dimethyl ester
- AS-0682
- 2-(1-amino-ethylidene)-propanedioic acid dimethyl ester
-
- MDL： MFCD20691117
- Inchi： InChI=1S/C7H11NO4/c1-4(8)5(6(9)11-2)7(10)12-3/h8H2,1-3H3
- InChI Key： PEVKMKWPDHICAO-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 173.06880783Da
- Monoisotopic Mass: 173.06880783Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.6Ų
- XLogP3: 0.7
Propanedioic acid, (1-aminoethylidene)-, dimethyl ester PricePrice >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | E80355-5/G |
1,3-DIMETHYL 2-(1-AMINOETHYLIDENE)PROPANEDIOATE |
72706-03-7 | 95% | 5g |
$473 | 2023-09-18 | |
| AstaTech | E80355-1/G |
1,3-DIMETHYL 2-(1-AMINOETHYLIDENE)PROPANEDIOATE |
72706-03-7 | 95% | 1g |
$158 | 2023-09-18 | |
| AstaTech | E80355-10/G |
1,3-DIMETHYL 2-(1-AMINOETHYLIDENE)PROPANEDIOATE |
72706-03-7 | 95% | 10g |
$710 | 2023-09-18 |
Propanedioic acid, (1-aminoethylidene)-, dimethyl ester Related Literature
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Sanda Rončević,Ivan Nemet,Tea Zubin Ferri,Dubravka Matković-Čalogović RSC Adv., 2019,9, 31043-31051
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5. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Jin Wang,XueQiong Su,PengXiang Zhao,DongWen Gao,RuiXiang Chen,Li Wang Anal. Methods, 2021,13, 5509-5515
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Recommended suppliers
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(CAS:72706-03-7)Propanedioic acid, (1-aminoethylidene)-, dimethyl ester
Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):discuss personally